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Compound of Interest

Compound Name: 2-(Diallylamino)nicotinic acid

CAS No.: 1019461-28-9

Cat. No.: B1385718

Get Quote

Executive Stability Dashboard
Parameter Status Critical Note

Solubility Profile pH-Dependent

Amphoteric (Zwitterionic).

Soluble in dilute base (>pH 8)

or acid (

Oxidation Risk High

The diallylamino group is

susceptible to N-oxide

formation and radical-induced

oxidative cross-linking.

Light Sensitivity High

UV exposure triggers photo-

oxidation and potential

cyclization of allyl groups.

Hygroscopicity Moderate

Store desicated at -20°C.

Protect from moisture to

prevent hydrolysis-assisted

degradation.
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Troubleshooting Guide (Q&A)
Issue 1: "My stock solution turned cloudy/precipitated
after adjusting to pH 7.0."
Diagnosis: Isoelectric Precipitation. The Mechanism: 2-(Diallylamino)nicotinic acid is an

amphoteric molecule containing a basic tertiary amine and an acidic carboxylic acid. At neutral

pH (approx. pH 4.0–6.5), the molecule exists predominantly as a zwitterion (net charge = 0). In

this state, intermolecular electrostatic attraction is maximized, and solvation energy is

minimized, leading to aggregation and precipitation.

Solution:

Immediate Fix: Adjust the pH away from the isoelectric point.

For basic media: Add 1N NaOH dropwise until pH > 8.0.

For acidic media: Add 1N HCl until pH < 3.0.

Prevention: Avoid dissolving the compound in unbuffered water or PBS (pH 7.4) directly at

high concentrations (>10 mM). Dissolve in DMSO first, then dilute into the aqueous buffer,

ensuring the final concentration is below the solubility limit for that pH.

Issue 2: "The solution has turned from colorless/pale
yellow to dark brown."
Diagnosis: Oxidative Degradation & Polymerization. The Mechanism: The "diallyl" moiety is

chemically reactive.[1][2] Two degradation pathways cause browning:

N-Oxide Formation: Atmospheric oxygen attacks the tertiary nitrogen, forming an N-oxide,

which can further decompose.

Radical Polymerization: Trace free radicals or UV light can initiate "Butler

cyclopolymerization" across the two allyl double bonds, forming pyrrolidine ring structures

and oligomers. This results in a complex mixture of colored byproducts.

Solution:
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Discard the solution. Oxidative degradation is irreversible.

Protocol Adjustment:

Always degas solvents (sparge with Argon/Nitrogen) before dissolution.

Add an antioxidant if compatible with your assay (e.g., 0.1% Ascorbic Acid or BHT).

Protect from light: Use amber vials or wrap containers in aluminum foil immediately.

Issue 3: "I am seeing inconsistent IC50/EC50 values in
my biological assay."
Diagnosis: Photochemical Isomerization or Adsorption. The Mechanism:

Adsorption: The lipophilic diallyl tail can cause the molecule to adsorb to plastic surfaces

(polystyrene well plates) or tubing, reducing the effective concentration.

Photolysis: 2-aminonicotinic acid derivatives can undergo photo-induced decarboxylation or

ring contraction under UV light (common in biosafety cabinets).

Solution:

Material Change: Use glass or low-binding polypropylene consumables.

Workflow Change: Prepare solutions immediately before use. Do not store dilute working

solutions (>1 hour). Turn off biosafety cabinet UV lights during handling.

Mechanistic Visualization: Degradation Pathways
The following diagram illustrates the critical failure modes for 2-(Diallylamino)nicotinic acid in

solution, highlighting the competition between stable solvation and degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1385718/docs?utm_src=pdf-body#technical-support-center-2-diallylamino-nicotinic-acid-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Diallylamino)nicotinic Acid
(Active Form)

Zwitterionic Aggregate
(Precipitate at pH ~5)

 pH Adjustment
(Neutral pH)

N-Oxide Derivative
(Inactive/Toxic)

 Oxidation (O2)
Slow Process

Cyclopolymerized Oligomers
(Brown/Dark Residue)

 Radical Initiation
(Butler Cyclopolymerization)

Decarboxylated/Photo-Isomer
(Loss of Potency)

 UV Light (<300nm) Acid/Base Addition

Click to download full resolution via product page

Figure 1: Primary degradation and instability pathways. The central "Active Form" is metastable

and requires specific pH and protection from light/oxygen to prevent conversion to inactive

byproducts.

Standard Operating Procedure (SOP): Preparation
of Stable Stock
To ensure reproducibility, follow this strict protocol for stock preparation.

Reagents Required:

2-(Diallylamino)nicotinic acid (Solid)

DMSO (Anhydrous, HPLC Grade)

Argon or Nitrogen gas

Amber glass vials (Silanized preferred)

Protocol:

Equilibration: Allow the vial to warm to room temperature before opening to prevent water

condensation (hygroscopicity management).

Solvent Prep: Sparg the DMSO with Argon gas for 5 minutes to remove dissolved oxygen.
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Dissolution:

Weigh the target amount of compound.

Add DMSO to achieve a concentration of 10–50 mM.

Vortex vigorously. If dissolution is slow, sonicate in a water bath (<30°C) for 30 seconds.

Aliquot & Storage:

Immediately dispense into single-use aliquots in amber vials.

Overlay with Argon gas before capping.

Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).

Usage:

Thaw only once. Discard unused thawed portion.

Dilute into aqueous buffer immediately before the experiment.

References
Compound Identification: PubChem. 2-(Diallylamino)nicotinic acid (CID 24866657).

National Center for Biotechnology Information. Link

General Stability of Nicotinic Acids: O'Neil, M.J. (ed.).[3][4][5][6] The Merck Index - An

Encyclopedia of Chemicals, Drugs, and Biologicals.[3] Royal Society of Chemistry, 2013.

(General reference for Nicotinic Acid stability profiles).

Cyclopolymerization Mechanism: Butler, G. B. Cyclopolymerization and
Cyclocopolymerization. Marcel Dekker, Inc., 1992.

Photodegradation of Aminopyridines: Andronic, L., et al. "Photolytic and photocatalytic

degradation of 6-chloronicotinic acid." Journal of Hazardous Materials, 2009. (Illustrates UV

sensitivity of the nicotinic acid core).[7] Link

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1385718/docs?utm_src=pdf-body#technical-support-center-2-diallylamino-nicotinic-acid-stability
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F24866657
https://pubchem.ncbi.nlm.nih.gov/compound/Diallylamine
https://www.researchgate.net/publication/360366214_Elucidating_The_Nicotinic_Acid_Degradation_Pathway_In_Bacillus_niacini_Identification_and_Biochemical_Characterization_Of_Proteins_Of_Unknown_Function
https://store.p212121.com/2-allylamino-nicotinic-acid/
https://www.mdpi.com/2073-4360/14/9/1707
https://pubchem.ncbi.nlm.nih.gov/compound/Diallylamine
https://pubmed.ncbi.nlm.nih.gov/4285897/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F19269736%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Context: Zhao, B., et al. "Synthesis of 2-Chloronicotinic Acid Derivatives."[8][9]

ResearchGate, 2019. (Context for synthesis and handling of 2-amino derivatives). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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